molecular formula C6H2Cl3N3 B6206076 5-azido-1,2,3-trichlorobenzene CAS No. 2020678-43-5

5-azido-1,2,3-trichlorobenzene

Cat. No. B6206076
CAS RN: 2020678-43-5
M. Wt: 222.5
InChI Key:
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Description

5-azido-1,2,3-trichlorobenzene is a synthetic compound that has gained attention in scientific research due to its unique properties and potential applications. It is a derivative of 1,2,3-trichlorobenzene, an organochlorine compound with the chemical formula C6H3Cl3 .


Synthesis Analysis

The synthesis of azido compounds, such as 5-azido-1,2,3-trichlorobenzene, often involves the conversion of alcohols to azides . This process can be achieved through a one-pot methodology, which is widely applicable for the synthesis of these and related compounds .


Molecular Structure Analysis

The molecular formula of 5-azido-1,2,3-trichlorobenzene is C6H2Cl3N3 . The structure of the parent compound, 1,2,3-trichlorobenzene, is available as a 2D Mol file or as a computed 3D SD file .


Chemical Reactions Analysis

Azide-modified nucleosides, which are related to 5-azido-1,2,3-trichlorobenzene, are important building blocks for RNA and DNA functionalization by click chemistry based on azide-alkyne cycloaddition . This process is often used for the introduction of affinity tags like biotin, fluorophores, or the formation of bioconjugates .

Mechanism of Action

While the specific mechanism of action for 5-azido-1,2,3-trichlorobenzene is not explicitly stated in the sources, azide compounds in general are known for their superlative reactivity in organic synthesis . They are often used as intermediates in a variety of purposive syntheses .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 5-azido-1,2,3-trichlorobenzene can be achieved through a substitution reaction of 1,2,3-trichlorobenzene with sodium azide.", "Starting Materials": [ "1,2,3-trichlorobenzene", "Sodium azide", "Dimethylformamide (DMF)", "Sodium hydroxide (NaOH)", "Hydrochloric acid (HCl)" ], "Reaction": [ "Step 1: Dissolve 1,2,3-trichlorobenzene in DMF.", "Step 2: Add sodium azide to the solution and stir for several hours at room temperature.", "Step 3: Add NaOH to the reaction mixture to adjust the pH to 8-9.", "Step 4: Extract the product with dichloromethane.", "Step 5: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 6: Concentrate the solution under reduced pressure to obtain the crude product.", "Step 7: Purify the product by recrystallization from ethanol.", "Step 8: Characterize the product by spectroscopic methods such as NMR and IR.", "Step 9: If necessary, adjust the purity of the product by repeating the purification steps." ] }

CAS RN

2020678-43-5

Molecular Formula

C6H2Cl3N3

Molecular Weight

222.5

Purity

95

Origin of Product

United States

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